molecular formula C18H13ClN6OS B294661 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole

Cat. No.: B294661
M. Wt: 396.9 g/mol
InChI Key: QSKGHQIJSBWICO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicine and biochemistry due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, it has been found to have antioxidant properties, which may help to protect cells from damage.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, as well as reduce inflammation in the body. Additionally, it has been found to have neuroprotective effects, which may help to protect against the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole in lab experiments is its unique chemical structure and properties. This compound has been found to have potential applications in the field of medicine and biochemistry, and may be useful in the development of new drugs and therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to fully understand the safety and efficacy of this compound.

Future Directions

There are several future directions for research involving 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole. One direction is to further study its potential as an anti-cancer agent, and to explore its potential use in combination with other drugs and therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound, and to identify potential targets for drug development. Finally, future research may focus on the development of new analogs and derivatives of this compound, with the goal of improving its safety and efficacy for use in medicine and biochemistry.

Synthesis Methods

The synthesis of 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole involves several steps. The first step involves the condensation of 4-chlorobenzaldehyde with 4-aminothiophenol to form 4-(4-chlorophenyl)-1,2,4-triazolidine-3-thione. This intermediate is then reacted with 1,2-dibromoethane to form 4-(4-chlorophenyl)-1,2,4-triazolidine-3-thione-1-(2-bromoethyl). The final step involves the reaction of this intermediate with 2-(4-methyl-1H-imidazol-1-yl)aniline to form this compound.

Scientific Research Applications

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole has been found to have potential applications in the field of medicine and biochemistry. It has been studied for its potential as an anti-cancer agent, as well as its potential as an anti-inflammatory agent. Additionally, it has been studied for its potential as a drug for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.

Properties

Molecular Formula

C18H13ClN6OS

Molecular Weight

396.9 g/mol

IUPAC Name

3-(benzimidazol-1-ylmethyl)-6-[(4-chlorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C18H13ClN6OS/c19-12-5-7-13(8-6-12)26-10-17-23-25-16(21-22-18(25)27-17)9-24-11-20-14-3-1-2-4-15(14)24/h1-8,11H,9-10H2

InChI Key

QSKGHQIJSBWICO-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)COC5=CC=C(C=C5)Cl

Canonical SMILES

C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)COC5=CC=C(C=C5)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.